Cas no 725-12-2 (2,5-Diphdnyl-1,3,4-oxadiazole)

• Product Name: 2,5-Diphdnyl-1,3,4-oxadiazole
• CAS No: 725-12-2
• MF: C₁₄H₁₀N₂O
• MW: 222.24200296402
• MDL: MFCD00003102
• CID: 83015
• PubChem ID: 87567930
• Update Time: 2025-10-28

2,5-Diphdnyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Diphenyl-1,3,4-oxadiazole
• 2,5-bis(phenyl)-1,3,4-oxadiazole, 2,5-di(phenyl)-1,3,4-oxadiazole
• 3-(DiphenylaMino)dibenzo[g,p]chrysene
• 2,5-Diphenyloxadiazole
• NSC 53152
• PPD
• PPD (scintillator)
• 1,3,4-Oxadiazole, 2,5-diphenyl-
• 2,5-Diphenyl-[1,3,4]oxadiazole
• 1,3,4-OXADIAZOLE, 2-5-DIPHENYL-
• diphenyl-1,3,4-oxadiazole
• MLS000554785
• IFLab1_004523
• WLN: T5NN DOJ CR& ER
• DCJKUXYSYJBBRD-UHFFFAOYSA-N
• HMS2282P06
• HMS1424N13
• BDBM192661
• 1,4-O
• EU-0034399
• CCG-15407
• 4-27-00-07212 (Beilstein Handbook Reference)
• 1,4-Oxadiazole, 2-5-diphenyl-
• MFCD00003102
• NSC-53152
• NCGC00246247-01
• NSC53152
• SCHEMBL46426
• EINECS 211-968-0
• CHEMBL1418955
• 1,4-Oxadiazole, 2,5-diphenyl-
• 1,3,4-Oxadiazole,2,5-diphenyl-
• 725-12-2
• SMR000146902
• D89854
• BRN 0170385
• AKOS001219300
• BB 0238407
• FT-0610487
• 2-(2-Phenyl-1-(pyridin-4-yl)ethylidene)hydrazinecarbothioamide
• DTXSID00222806
• 2,5-diphenyl-1,3,4-oxadiazole (2a)
• IDI1_010278
• SR-01000396808
• 12P-583S
• AF-731/00082012
• D1429
• NS00037376
• Z50150595
• SR-01000396808-1
• STK407990
• ALBB-036661
• 2,5-Diphdnyl-1,3,4-oxadiazole

• MDL： MFCD00003102
• Inchi： 1S/C14H10N2O/c1-3-7-11(8-4-1)13-15-16-14(17-13)12-9-5-2-6-10-12/h1-10H
• InChI Key： DCJKUXYSYJBBRD-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1
• BRN： 0170385

Computed Properties

• Exact Mass: 222.07900
• Monoisotopic Mass: 222.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• Color/Form: White solid
• Density: 1.174±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 137.0 to 141.0 deg-C
• Boiling Point: 231°C/13mmHg(lit.)
• Flash Point: 231°C/13mm
• Refractive Index: 1.6500 (estimate)
• Solubility: Insuluble (9.3E-3 g/L) (25 ºC),
• PSA: 38.92000
• LogP: 3.40360
• Solubility: Insoluble in water

2,5-Diphdnyl-1,3,4-oxadiazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P264,P270,P301
  P310,P321,P405,P501A
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S22; S24/25; S36/37; S26
• RTECS：RO0802500
• Hazardous Material Identification：
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2,5-Diphdnyl-1,3,4-oxadiazole

2,5-Diphenyl-1,3,4-oxadiazole (CAS No. 725-12-2): A Versatile Heterocyclic Compound with Modern Applications

2,5-Diphenyl-1,3,4-oxadiazole (CAS No. 725-12-2) is a prominent heterocyclic organic compound belonging to the 1,3,4-oxadiazole family. Its unique molecular structure, featuring two phenyl rings attached to a central oxadiazole core, has garnered significant attention in materials science, pharmaceuticals, and optoelectronics. Researchers and industries increasingly seek this compound due to its exceptional thermal stability, fluorescence properties, and electron-transport capabilities, making it a cornerstone in advanced technological applications.

In recent years, the demand for high-performance organic materials has surged, driven by innovations in OLED displays, solar cells, and bioimaging probes. 2,5-Diphenyl-1,3,4-oxadiazole excels in these domains due to its high quantum yield and tunable emission spectra. A common query among scientists is: "How does 2,5-Diphenyl-1,3,4-oxadiazole enhance OLED efficiency?" The answer lies in its ability to act as an electron-transport layer, reducing energy loss and improving device longevity—a critical factor for next-generation displays.

Another hot topic is the compound's role in sustainable chemistry. With growing interest in green solvents and low-toxicity synthesis methods, researchers are exploring eco-friendly routes to produce 725-12-2. Recent studies highlight its compatibility with microwave-assisted synthesis, reducing reaction times and waste. This aligns with the broader trend of energy-efficient chemical processes, a frequent search term among environmentally conscious professionals.

The pharmaceutical industry also values 2,5-Diphenyl-1,3,4-oxadiazole for its bioactive potential. Its scaffold is a key building block in drug discovery, particularly for anti-inflammatory and antimicrobial agents. A trending question in academic forums is: "Can 2,5-Diphenyl-1,3,4-oxadiazole derivatives combat drug-resistant bacteria?" Preliminary data suggests modified versions exhibit promising antibacterial activity, sparking further investigation.

From an analytical perspective, CAS 725-12-2 is renowned for its chromatographic applications. Its UV absorption and fluorescence make it ideal for HPLC detection and sensor development. Laboratories frequently search for oxadiazole-based sensors due to their sensitivity to environmental changes, such as pH or metal ions—a niche yet rapidly growing field.

In summary, 2,5-Diphenyl-1,3,4-oxadiazole (CAS No. 725-12-2) bridges cutting-edge research and industrial innovation. Whether optimizing optoelectronic devices, pioneering green synthesis, or designing novel therapeutics, its versatility ensures enduring relevance. As technology evolves, so too will the applications of this remarkable compound, solidifying its status as a multifunctional chemical asset.